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For Researchers, Scientists, and Drug Development Professionals

Abstract
Mordant Orange 6 is a synthetic azo dye primarily utilized in the textile industry for coloring

various natural and synthetic fibers. This technical guide provides a comprehensive review of

the available scientific and technical literature on Mordant Orange 6, focusing on its chemical

and physical properties, synthesis, and established industrial applications. While a fleeting

mention in some technical literature alludes to potential "anti-AIDS agents" application, a

thorough investigation of publicly accessible scientific databases and patent literature has

yielded no substantiated research to support this claim. This review consolidates the existing

knowledge on Mordant Orange 6, presenting its characteristics in a structured format for

researchers and professionals.

Chemical and Physical Properties
Mordant Orange 6, also known by its Colour Index name C.I. 26520, is a double azo dye.[1]

Its fundamental properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₉H₁₂N₄Na₂O₆S [1]

Molecular Weight 470.37 g/mol [1]

CAS Registry Number 3564-27-0 / 25747-21-1 [1]

Appearance Red-orange powder [1][2]

Solubility

Soluble in water (80 g/L at 80

°C), slightly soluble in ethanol

and acetone.

[1][2]

Melting Point >300 °C [2]

λmax 381 nm [2]

pKa 11.49, 11.71 (at 25 °C) [2]

Synthesis
Manufacturing Method
The synthesis of Mordant Orange 6 involves a two-step process:

Diazotization: 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid is diazotized.[1]

Coupling: The resulting diazonium salt is then coupled with 2-Hydroxybenzoic acid (salicylic

acid).[1]

The following workflow illustrates the general synthesis process.
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Caption: General synthesis workflow for Mordant Orange 6.

Experimental Protocol
While a detailed, step-by-step experimental protocol for the synthesis of Mordant Orange 6 is

not readily available in peer-reviewed literature, the general procedure for azo dye synthesis

can be inferred. The diazotization is typically carried out in an acidic medium at low

temperatures (0-5 °C) to ensure the stability of the diazonium salt. The subsequent coupling

reaction is then performed by adding the diazonium salt solution to a solution of the coupling

agent (2-Hydroxybenzoic acid). The final product is then isolated by filtration and purified.

Applications
The primary and well-documented application of Mordant Orange 6 is as a dye in the textile

industry. It is used for dyeing a variety of materials, including:

Wool[1]

Silk[1]
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Nylon[1]

Leather[1]

Fur[1]

It can be used for dyeing loose fibers, tops, blankets, and woven fabrics.[1]

Biological and Toxicological Profile
There is a significant lack of publicly available research on the biological activity, mechanism of

action, and potential therapeutic applications of Mordant Orange 6. Although one technical

data source mentions "anti-AIDS agents" as a main application, extensive searches of scientific

and patent databases have not yielded any studies to corroborate this.[2]

General toxicological information on azo dyes indicates that some can be cleaved to form

aromatic amines, which may have carcinogenic potential.[3] However, no specific toxicological

studies for Mordant Orange 6 were found. The safety data sheet for the related compound,

Mordant Orange 1, indicates it is considered a hazardous substance, being harmful if

swallowed and causing skin and eye irritation.[3] It is crucial to handle any azo dye, including

Mordant Orange 6, with appropriate safety precautions, including the use of personal

protective equipment and ensuring adequate ventilation.[3]

Conclusion
Mordant Orange 6 is a well-established azo dye with a clear role in the textile industry. Its

chemical and physical properties, along with its synthesis method, are documented in technical

sources. However, for the audience of researchers, scientists, and drug development

professionals, there is a notable absence of research into its biological effects and potential

therapeutic uses. The unsubstantiated reference to "anti-AIDS agents" highlights a potential

area for future investigation, should a scientific basis for such a claim emerge. Currently, the

available literature does not support the consideration of Mordant Orange 6 for any drug

development purposes. Further research would be required to explore any potential biological

activity and to conduct a thorough toxicological assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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